Cas no 59467-98-0 (3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-)

3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl- structure
59467-98-0 structure
Product Name:3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-
CAS No:59467-98-0
MF:C16H14N4O
MW:278.308562755585
CID:338598
PubChem ID:13043617
Update Time:2025-04-19

3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-
    • N-methyl-N-(5-phenyl-3H-1,4-benzodiazepin-2-yl)nitrous amide
    • DTXSID30516129
    • SCHEMBL7307922
    • 59467-98-0
    • Inchi: 1S/C16H14N4O/c1-20(19-21)15-11-17-16(12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-15/h2-10H,11H2,1H3
    • InChI Key: FAQUSGFYTCTEMJ-UHFFFAOYSA-N
    • SMILES: O=NN(C)C1CN=C(C2C=CC=CC=2)C2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 278.11692
  • Monoisotopic Mass: 278.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • PSA: 57.39
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